Cas no 1018591-74-6 (4-(4-Fluoro-1H-indol-3-yl)butan-2-one)

• Product Name: 4-(4-Fluoro-1H-indol-3-yl)butan-2-one
• CAS No: 1018591-74-6
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 2431861
• Update Time: 2023-08-07

4-(4-Fluoro-1H-indol-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE,4-(4-FLUORO-1H-INDOL-3-YL)-
• 4-(4-Fluoro-1H-indol-3-yl)butan-2-one

• Inchi： 1S/C12H12FNO/c1-8(15)5-6-9-7-14-11-4-2-3-10(13)12(9)11/h2-4,7,14H,5-6H2,1H3
• InChI Key： YBSRLLVZSFFESQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9